
An In-depth Technical Guide to Methyl 2-
Methyloxazole-5-acetate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Methyl 2-Methyloxazole-5-acetate

Cat. No.: B2777956 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: No specific Safety Data Sheet (SDS) for Methyl 2-Methyloxazole-5-acetate (CAS

No. 1276083-60-3) is publicly available. The information on safety and handling provided in this

guide is based on data for structurally similar compounds and general principles of laboratory

safety. All researchers should conduct a thorough risk assessment before handling this

compound.

Chemical and Physical Properties
Methyl 2-Methyloxazole-5-acetate is a heterocyclic organic compound with the molecular

formula C₇H₉NO₃.[1] Its chemical structure consists of a central oxazole ring substituted with a

methyl group at the 2-position and an acetate group at the 5-position. While experimentally

determined physical properties are not readily available, predicted values provide an estimation

of its characteristics.
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Property Value Source

CAS Number 1276083-60-3 [1]

Molecular Formula C₇H₉NO₃ [1]

Molecular Weight 155.15 g/mol [1]

IUPAC Name
methyl 2-(2-methyl-1,3-oxazol-

5-yl)acetate
[1]

Predicted Water Solubility 15 g/L

Predicted logP 1.47

Predicted Polar Surface Area 52.33 Å² ChemAxon (via FooDB)

Predicted Hydrogen Bond

Acceptor Count
4 ChemAxon (via FooDB)

Predicted Hydrogen Bond

Donor Count
0 ChemAxon (via FooDB)

Predicted Rotatable Bond

Count
2 ChemAxon (via FooDB)

Safety and Handling
Given the absence of a specific SDS, a cautious approach to handling Methyl 2-
Methyloxazole-5-acetate is imperative. The following guidelines are based on the safety

profiles of similar chemical entities and general laboratory best practices.

2.1. Hazard Identification

Based on related oxazole and acetate compounds, potential hazards may include:

Skin and Eye Irritation: Direct contact may cause irritation.

Respiratory Tract Irritation: Inhalation of dust or vapors may irritate the respiratory system.

Unknown Toxicity: The toxicological properties have not been thoroughly investigated.
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2.2. Personal Protective Equipment (PPE)

A standard suite of PPE should be worn at all times when handling this compound:

Eye Protection: Safety glasses with side shields or goggles.

Hand Protection: Chemical-resistant gloves (e.g., nitrile).

Body Protection: A laboratory coat.

Respiratory Protection: Use in a well-ventilated area, preferably a fume hood. If aerosols or

dust are generated, a respirator may be necessary.

2.3. Handling and Storage

Handling: Avoid creating dust or aerosols. Use in a chemical fume hood. Wash hands

thoroughly after handling.

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from

incompatible materials such as strong oxidizing agents.

2.4. First Aid Measures

Inhalation: Move the person to fresh air. If breathing is difficult, seek medical attention.

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water. Seek medical attention if irritation persists.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting upper

and lower eyelids. Seek medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical

attention.
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Safe Handling Workflow

Preparation:
- Review literature

- Conduct risk assessment
- Gather necessary PPE

Handling:
- Use in a fume hood

- Avoid dust/aerosol generation
- Wear appropriate PPE

Storage:
- Tightly sealed container

- Cool, dry, well-ventilated area

Disposal:
- Follow institutional guidelines

- Treat as hazardous waste

Click to download full resolution via product page

A general workflow for the safe handling of laboratory chemicals.

Experimental Protocols
3.1. Generalized Synthesis of Methyl 2-Methyloxazole-5-acetate

A specific, detailed experimental protocol for the synthesis of Methyl 2-Methyloxazole-5-
acetate is not readily available in the reviewed literature. However, a general approach can be

inferred from established oxazole synthesis methods. One common method involves the

reaction of an α-haloketone with an amide. For this specific molecule, a plausible route would

be the reaction of a suitable 3-halo-4-oxopentanoate with acetamide.

General Procedure:

Reaction Setup: A solution of the starting materials (e.g., methyl 3-chloro-4-oxopentanoate

and acetamide) in a suitable solvent (e.g., a high-boiling point solvent like DMF or refluxing

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/product/b2777956?utm_src=pdf-body-img
https://www.benchchem.com/product/b2777956?utm_src=pdf-body
https://www.benchchem.com/product/b2777956?utm_src=pdf-body
https://www.benchchem.com/product/b2777956?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2777956?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


formic acid) is prepared in a round-bottom flask equipped with a reflux condenser and a

magnetic stirrer.

Reaction: The mixture is heated to reflux for several hours. The progress of the reaction is

monitored by a suitable technique, such as Thin Layer Chromatography (TLC).

Work-up: Upon completion, the reaction mixture is cooled to room temperature. The solvent

is removed under reduced pressure. The residue is then dissolved in an organic solvent

(e.g., ethyl acetate) and washed with water and brine.

Purification: The organic layer is dried over anhydrous sodium sulfate, filtered, and

concentrated. The crude product is then purified by column chromatography on silica gel to

yield the pure Methyl 2-Methyloxazole-5-acetate.
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Generalized Synthesis Workflow

Reactants:
- Methyl 3-halo-4-oxopentanoate

- Acetamide

Reaction:
- Reflux in a suitable solvent

- Monitor by TLC

Work-up:
- Solvent removal

- Extraction and washing

Purification:
- Column chromatography

Product:
Methyl 2-Methyloxazole-5-acetate

Click to download full resolution via product page

A generalized workflow for the synthesis of the target compound.

Biological Activity and Potential Applications
While no specific biological studies have been published for Methyl 2-Methyloxazole-5-
acetate, the oxazole scaffold is a well-known pharmacophore present in numerous biologically

active compounds.[2][3][4][5]

4.1. Known Activities of Related Oxazole Derivatives
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Anticancer Activity: Many oxazole derivatives exhibit potent anticancer activity by targeting

various cellular mechanisms.[6] Some act as tubulin polymerization inhibitors, disrupting

microtubule formation and leading to cell cycle arrest and apoptosis.[6] Others have been

shown to inhibit protein kinases, STAT3, and G-quadruplexes.[6]

Antimicrobial Activity: The oxazole nucleus is a component of several compounds with

antibacterial and antifungal properties.[2][3][5]

Anti-inflammatory Activity: Some oxazole derivatives, such as the COX-2 inhibitor oxaprozin,

are used as anti-inflammatory drugs.[3]

Antitubercular and Antidiabetic Activities: The oxazole moiety has also been incorporated into

molecules with antitubercular and antidiabetic effects.[2][4]

4.2. Potential Signaling Pathways

Given the known activities of related compounds, Methyl 2-Methyloxazole-5-acetate could

potentially interact with several signaling pathways. For instance, if it possesses anticancer

properties, it might modulate pathways involved in cell proliferation, apoptosis, and cell cycle

regulation. As an anti-inflammatory agent, it could potentially interfere with the cyclooxygenase

(COX) or lipoxygenase (LOX) pathways. However, it is crucial to emphasize that these are

hypothetical and require experimental validation.
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Potential Biological Activity Exploration

Methyl 2-Methyloxazole-5-acetate

Biological Assays:
- Cytotoxicity assays

- Antimicrobial assays
- Enzyme inhibition assays

Screening

Mechanism of Action Studies:
- Target identification
- Pathway analysis

Investigation

Potential Applications:
- Anticancer

- Antimicrobial
- Anti-inflammatory

Development

Click to download full resolution via product page

A logical workflow for investigating the biological activity of the compound.

Conclusion
Methyl 2-Methyloxazole-5-acetate is a compound of interest due to the prevalence of the

oxazole scaffold in medicinal chemistry. While specific data on its safety, handling, and

biological activity are currently lacking, this guide provides a framework based on available

information for similar compounds. Researchers and drug development professionals should

proceed with caution, conducting thorough risk assessments and validating any potential
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biological activities through rigorous experimentation. The potential for this compound to exhibit

interesting pharmacological properties makes it a candidate for further investigation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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